Cas no 1439896-69-1 ([4-(3-Fluoropyridin-2-yl)oxan-4-yl]methanamine)

• Product Name: [4-(3-Fluoropyridin-2-yl)oxan-4-yl]methanamine
• CAS No: 1439896-69-1
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• CID: 5160430
• Update Time: 2025-05-22

[4-(3-Fluoropyridin-2-yl)oxan-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [4-(3-Fluoropyridin-2-yl)oxan-4-yl]methanamine

• Inchi： 1S/C11H15FN2O/c12-9-2-1-5-14-10(9)11(8-13)3-6-15-7-4-11/h1-2,5H,3-4,6-8,13H2
• InChI Key： UWNQHCHCWBPQBV-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=NC=CC=C2F)(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 318.6±37.0 °C at 760 mmHg
• Flash Point: 146.5±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

[4-(3-Fluoropyridin-2-yl)oxan-4-yl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [4-(3-Fluoropyridin-2-yl)oxan-4-yl]methanamine

[4-(3-Fluoropyridin-2-yl)oxan-4-yl]methanamine: A Comprehensive Overview

The compound [4-(3-Fluoropyridin-2-yl)oxan-4-yl]methanamine, identified by the CAS number 1439896-69-1, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic amines, characterized by its unique structure that combines a pyridine ring, a fluorine substituent, and an oxane (tetrahydropyran) ring. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical reactions.

Recent studies have highlighted the importance of [4-(3-fluoropyridin-2-yl)oxan-4-yl]methanamine in the field of medicinal chemistry. Its ability to act as a building block for more complex molecules has been extensively explored. For instance, researchers have utilized this compound as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including oncology and neurodegenerative diseases. The fluorine atom in the pyridine ring plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for drug design.

The synthesis of [4-(3-fluoropyridin-2-yl)oxan-4-yl]methanamine involves a multi-step process that typically begins with the preparation of the pyridine derivative. This is followed by a series of coupling reactions to introduce the oxane ring and the methanamine group. The use of modern catalytic methods has significantly improved the efficiency and selectivity of these reactions, ensuring high yields and purity levels. Such advancements have made this compound more accessible for both academic and industrial research.

In terms of applications, [4-(3-fluoropyridin-2-yl)oxan-4-yl]methanamine has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable pore sizes, making them ideal for gas storage and catalysis applications.

Moreover, the compound's reactivity towards nucleophilic substitution reactions has been leveraged in organic synthesis. By strategically modifying its substituents, chemists can tailor its properties for specific applications. For example, introducing electron-withdrawing groups can enhance its electrophilicity, making it more reactive towards nucleophiles. This level of customization underscores its value as a versatile building block in organic chemistry.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of [4-(3-fluoropyridin-2-yl)oxan-4-y1]methanamine. Quantum mechanical calculations have revealed that the fluorine atom significantly influences the molecule's π-system, enhancing its ability to participate in conjugation. This understanding has paved the way for more precise predictions of its reactivity in different chemical environments.

In conclusion, [4-(3-fluoropyridin-2-y1)oxan -4-y1]methanamine is a multifaceted compound with immense potential across diverse fields. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.